Cas no 22996-18-5 ((4-chloro-2-nitrophenyl)methanol)

• Product Name: (4-chloro-2-nitrophenyl)methanol
• CAS No: 22996-18-5
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD00007217
• CID: 276646
• PubChem ID: 89956
• Update Time: 2025-10-28

(4-chloro-2-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-nitrophenyl)methanol
• 4-chloro-2-nitrobenzylalcohol
• Benzenemethanol,4-chloro-2-nitro-
• 2-nitro-4-chlorobenzyl alcohol
• 4-Chlor-2-nitro-benzylalkohol
• 4-chloro-2-nitro-benzenemethanol
• 4-chloro-2-nitro-benzyl alcohol
• 4-Chloro-2-nitrobenzyl alcohol
• Benzenemethanol, 4-chloro-2-nitro-
• 2-Nitro-4-chlorobenzenemethanol
• OAHGNOHGHOTZQU-UHFFFAOYSA-N
• PubChem4901
• OAHGNOHGHOTZQU-UHFFFAOYSA-
• 4-chloro-2-nitro benzyl alcohol
• (4-Chloro-2
• SCHEMBL67536
• (4-Chloro-2-nitrophenyl)methanol #
• EINECS 245-374-8
• AS-60923
• J-014933
• AC-26180
• EN300-1986571
• DTXSID30177537
• UNII-747AE4CWN5
• XAA99618
• SY101980
• CS-0005649
• AKOS005067449
• InChI=1/C7H6ClNO3/c8-6-2-1-5(4-10)7(3-6)9(11)12/h1-3,10H,4H2
• 22996-18-5
• 747AE4CWN5
• 4-Chloro-2-nitrobenzyl alcohol, 98%
• NS00027317
• 4-CHLORO-2-NITROBENZENEMETHANOL
• MFCD00007217
• FT-0638279
• DB-011324
• DTXCID90100028
• (4-chloro-2-nitrophenyl)methanol

• MDL： MFCD00007217
• Inchi： 1S/C7H6ClNO3/c8-6-2-1-5(4-10)7(3-6)9(11)12/h1-3,10H,4H2
• InChI Key： OAHGNOHGHOTZQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.00400
• Monoisotopic Mass: 187.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.476±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90-92 °C (lit.)
• Boiling Point: 306.1±27.0 °C at 760 mmHg
• Flash Point: 138.9±23.7 °C
• Refractive Index: 1.611
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 66.05000
• LogP: 2.26370

(4-chloro-2-nitrophenyl)methanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on (4-chloro-2-nitrophenyl)methanol

Comprehensive Guide to (4-chloro-2-nitrophenyl)methanol (CAS No. 22996-18-5): Properties, Applications, and Industry Insights

(4-chloro-2-nitrophenyl)methanol (CAS No. 22996-18-5) is a specialized organic compound widely recognized in pharmaceutical and chemical research. Its molecular structure, featuring a chloro and nitro substituent on a phenyl ring, makes it a valuable intermediate in synthesizing dyes, agrochemicals, and bioactive molecules. This article explores its properties, applications, and answers trending questions like "How is (4-chloro-2-nitrophenyl)methanol used in drug discovery?" or "What are the safety measures for handling CAS 22996-18-5?"—topics frequently searched in 2024.

The compound’s chemical stability and solubility in polar solvents like ethanol and DMSO contribute to its utility in organic synthesis. Researchers highlight its role in constructing heterocyclic compounds, a hotspot in AI-driven drug design. For instance, its nitro group facilitates reduction reactions to form amines, a step critical in creating antibacterial agents. Recent publications also link it to photoactive materials, aligning with the growing demand for sustainable chemistry solutions.

From an industrial perspective, 22996-18-5 is pivotal in producing high-performance dyes for textiles and coatings. Its chloro-nitrophenyl backbone enhances lightfastness, a property highly sought after in eco-friendly pigments. Manufacturers increasingly adopt this compound to meet REACH and EPA regulations, addressing the "green chemistry" trend dominating search queries. Analytical techniques like HPLC and NMR ensure its purity, a concern for labs optimizing synthetic routes.

Safety remains a key focus. While not classified as hazardous, proper storage (2-8°C, inert atmosphere) is recommended to preserve its integrity. Searches for "CAS 22996-18-5 SDS" underscore user interest in handling protocols. The compound’s low toxicity profile (per OECD guidelines) further supports its use in academic and industrial settings, though PPE like gloves and goggles is advised.

Innovation around (4-chloro-2-nitrophenyl)methanol continues to evolve. Recent patents highlight its derivatization for OLED materials, tapping into the booming electronics market. Additionally, its role in catalysis (e.g., Suzuki couplings) aligns with nanotechnology advancements. These applications, coupled with its cost-effectiveness, position CAS 22996-18-5 as a staple in modern chemistry, answering queries like "Alternative uses for nitrophenyl derivatives"—a rising topic in AI-curated research.

In summary, (4-chloro-2-nitrophenyl)methanol bridges traditional synthesis and cutting-edge applications. Its versatility, safety, and relevance to sustainable development goals (SDGs) ensure enduring demand. For researchers, staying updated on its latest uses—via platforms like SciFinder or Reaxys—is essential to leverage its full potential in 2024’s dynamic chemical landscape.